Cas no 1076199-85-3 (7-Chloro-4-nitroquinoline)

7-Chloro-4-nitroquinoline is a heterocyclic compound featuring a quinoline backbone substituted with a chloro group at the 7-position and a nitro group at the 4-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances electrophilic substitution reactions, while the chloro group offers versatility for further functionalization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is commonly utilized in research and industrial settings for developing biologically active molecules, owing to its well-defined chemical properties and compatibility with various reaction conditions.

7-Chloro-4-nitroquinoline structure

Product Name:7-Chloro-4-nitroquinoline

CAS No:1076199-85-3

MF:C₉H₅ClN₂O₂

MW:208.601200819016

CID:893988

Update Time:2026-04-29

7-Chloro-4-nitroquinoline Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-4-nitroquinoline

Computed Properties

Exact Mass: 208.00400

Experimental Properties

Melting Point: 88-90°C
PSA: 58.71000
LogP: 3.31960

7-Chloro-4-nitroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C374830-5mg	7-Chloro-4-nitroquinoline	1076199-85-3	5mg	$ 121.00	2023-09-08
TRC	C374830-10mg	7-Chloro-4-nitroquinoline	1076199-85-3	10mg	$ 161.00	2023-09-08
TRC	C374830-25mg	7-Chloro-4-nitroquinoline	1076199-85-3	25mg	$ 351.00	2023-09-08
TRC	C374830-50mg	7-Chloro-4-nitroquinoline	1076199-85-3	50mg	$666.00	2023-05-18
TRC	C374830-100mg	7-Chloro-4-nitroquinoline	1076199-85-3	100mg	$1206.00	2023-05-18

7-Chloro-4-nitroquinoline Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
2. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
3. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
4. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Additional information on 7-Chloro-4-nitroquinoline

Comprehensive Overview of 7-Chloro-4-nitroquinoline (CAS No. 1076199-85-3): Properties, Applications, and Research Insights

7-Chloro-4-nitroquinoline (CAS No. 1076199-85-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This nitroquinoline derivative is characterized by its unique molecular structure, combining a chloro substituent at the 7-position and a nitro group at the 4-position of the quinoline backbone. Such structural features make it a valuable intermediate in organic synthesis and drug discovery.

Recent studies highlight the growing interest in 7-Chloro-4-nitroquinoline due to its potential applications in antimicrobial agents and fluorescence probes. Researchers are actively exploring its role in targeting resistant bacterial strains, aligning with the global demand for novel antibacterial compounds. Additionally, its electron-withdrawing properties make it a candidate for organic electronic materials, a hot topic in sustainable technology development.

From a synthetic perspective, CAS No. 1076199-85-3 is often utilized in cross-coupling reactions and catalyzed transformations, reflecting trends in green chemistry. Its stability under various conditions allows for versatile modifications, addressing common search queries like "how to functionalize nitroquinolines" or "applications of chloro-nitroquinolines in medicinal chemistry."

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity of 7-Chloro-4-nitroquinoline, ensuring compliance with industry standards. Safety data sheets emphasize proper handling protocols, though it is not classified under restricted categories. This aligns with frequent searches on "safe handling of laboratory chemicals" and "nitroquinoline stability."

In the context of intellectual property, patents involving 7-Chloro-4-nitroquinoline derivatives have surged, particularly in anticancer research and photodynamic therapy. This correlates with rising public interest in "next-generation therapeutics" and "targeted drug delivery systems." The compound’s mechanism of action often involves DNA intercalation, a subject of ongoing preclinical studies.

Environmental considerations are also critical. While CAS No. 1076199-85-3 is not flagged as an environmental hazard, researchers advocate for biodegradable alternatives in line with green chemistry principles. This responds to trending queries like "eco-friendly synthetic routes" and "sustainable pharmaceutical intermediates."

In summary, 7-Chloro-4-nitroquinoline exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug development to material science—underscore its relevance in contemporary scientific discourse. Future studies may further elucidate its role in precision medicine and advanced material design, addressing both academic curiosity and industrial demand.